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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indole-15N, a stable
isotope-labeled compound used in advanced research applications. The following sections
detail toxicological data, handling procedures, and experimental protocols to ensure the safe
and effective use of this compound in a laboratory setting.

Compound Identification and Properties

Indole-15N is an isotopically labeled form of indole, where the naturally occurring nitrogen-14
(**N) atom is replaced with a nitrogen-15 (*°N) isotope. This labeling is non-radioactive and is
utilized in metabolic studies, protein structure determination, and mechanistic investigations.
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Property Value

Chemical Formula CsH7*>N

Molecular Weight 118.14 g/mol [1]

Appearance White to off-white solid/crystalline powder[2]
CAS Number 40167-58-6[1]

Melting Point 51 - 54 °C[1]

Boiling Point 253 - 254 °CJ[1]

Soluble in hot alcohol, ethanol, DMSO, and

Solubility ] ) )
dimethylformamide. Insoluble in chloroform.

Hazard Identification and Safety Precautions

Indole-15N shares the same chemical hazards as its unlabeled counterpart. It is classified as
harmful and toxic.

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 4)

» Acute Toxicity, Dermal (Category 3)

 Skin Irritation (Category 2)

e Serious Eye Damage (Category 1)

» Specific target organ toxicity — single exposure (Category 3), Respiratory system
e Acute aquatic toxicity (Category 1)

Signal Word: Danger

Hazard Statements:

e H302: Harmful if swallowed.
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e H311: Toxic in contact with skin.

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

e H400: Very toxic to aquatic life.

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment should be worn when
handling Indole-15N:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-
approved respirator with an appropriate particulate filter.

Quantitative Safety Data

While specific occupational exposure limits (OELs) such as Permissible Exposure Limits
(PELSs) or Threshold Limit Values (TLVs) have not been established for Indole or Indole-15N,
the following toxicological data for unlabeled indole should be used to guide risk assessment.
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BENCHE

Parameter Value Species Route Reference
LDso (Lethal

1000 mg/kg Rat Oral
Dose, 50%)
LDso (Lethal )

790 mg/kg Rabbit Dermal
Dose, 50%)
ECso (Median )

) Daphnia magna ]
Effective 1 mg/L (48h) Aquatic
. (Water flea)

Concentration)
ECso (Median Scenedesmus
Effective 9.42 mg/L (96h) acuminatus Aquatic
Concentration) (Green algae)

Handling and Storage

» Handling: Handle Indole-15N in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing. Do not eat,
drink, or smoke in areas where the compound is handled. Wash hands thoroughly after
handling.

o Storage: Store in a tightly sealed container in a cool, dry place, away from direct light and
incompatible materials such as strong oxidizing agents, iron, and iron salts.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately wash skin with soap and plenty of
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
medical attention.
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For a solid spill,
carefully sweep up the material to avoid generating dust and place it in a sealed container for
disposal. For a solution spill, absorb with an inert material (e.g., sand, vermiculite) and place in
a sealed container for disposal. Do not allow the substance to enter drains or waterways.

Experimental Protocols
Preparation of Indole-15N Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Indole-15N in Dimethyl
Sulfoxide (DMSO) for use in cell culture experiments.

Materials:
e Indole-15N (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO)
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 Sterile microcentrifuge tubes or vials
o Calibrated analytical balance
» Pipettes and sterile, filtered pipette tips
Procedure:
o Calculate the required mass:

o Molecular Weight of Indole-15N = 118.14 g/mol

o For 1 mL of a 10 mM solution, the required mass is:

» Mass (g) = 0.010 mol/L * 0.001 L * 118.14 g/mol = 0.0011814 g = 1.18 mg

e Weighing:

o In a chemical fume hood, carefully weigh 1.18 mg of Indole-15N into a sterile
microcentrifuge tube.

 Dissolution:
o Add 1 mL of anhydrous DMSO to the tube containing the Indole-15N.
o Vortex the tube until the solid is completely dissolved.

o Storage:

o Store the 10 mM stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Metabolic Labeling of Mammalian Cells with Indole-15N

This protocol provides a general procedure for tracing the metabolic fate of indole in a
mammalian cell culture.

Materials:

o Mammalian cell line of interest
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o Complete cell culture medium

¢ Indole-15N stock solution (10 mM in DMSO)
o Cell culture plates or flasks

e Phosphate-buffered saline (PBS)

o Cell lysis buffer

o Cell scraper

e Centrifuge

Procedure:

e Cell Seeding:

o Seed the mammalian cells in culture plates at an appropriate density to ensure they are in
the logarithmic growth phase at the time of treatment.

o Incubate under standard conditions (e.g., 37°C, 5% COz2) until the cells are well-attached.
e Treatment:

o Prepare the treatment medium by diluting the 10 mM Indole-15N stock solution into the
complete culture medium to the desired final concentration (e.g., 10-100 uM).

o Include a vehicle control group treated with the same concentration of DMSO.

o Remove the existing medium from the cells and replace it with the Indole-15N-containing
medium or the vehicle control medium.

¢ Incubation:

o Incubate the cells for the desired period (e.g., 6, 12, 24 hours) to allow for the uptake and
metabolism of Indole-15N.

e Cell Harvesting and Lysis:
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o After incubation, aspirate the medium and wash the cells twice with ice-cold PBS.
o Add an appropriate volume of cell lysis buffer to the plate and scrape the cells.
o Transfer the cell lysate to a microcentrifuge tube.
e Sample Processing:
o Centrifuge the lysate to pellet cell debris.

o Collect the supernatant for downstream analysis (e.g., LC-MS/MS) to identify and quantify
15N-labeled metabolites.

Visualizations
Tryptophan Metabolism by Gut Microbiota

The following diagram illustrates the metabolic pathway of tryptophan by gut microbiota,
leading to the production of indole and other derivatives. Indole-15N can be used as a tracer to
study this pathway.

Gut Microbiota Metabolism

Tryptoph Hﬂ\libelﬂ‘d) > Indole-3-acetic acid
Indole-3-propionic acid

) -
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Click to download full resolution via product page

Caption: Tryptophan metabolism by gut microbiota.

Experimental Workflow for Metabolic Labeling

This diagram outlines the key steps in a typical metabolic labeling experiment using Indole-
15N in cell culture.
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Caption: Workflow for a cell-based metabolic labeling experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Indole-15N]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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